N-(2-(4-(4-methoxyphenyl)-6-oxopyrimidin-1(6H)-yl)ethyl)-2-(3-(trifluoromethyl)phenoxy)acetamide
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Description
N-(2-(4-(4-methoxyphenyl)-6-oxopyrimidin-1(6H)-yl)ethyl)-2-(3-(trifluoromethyl)phenoxy)acetamide is a useful research compound. Its molecular formula is C22H20F3N3O4 and its molecular weight is 447.414. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Properties
Leuckart Synthesis and Pharmacological Assessment of Novel Acetamide Derivatives
A study conducted by Rani et al. (2016) explored the synthesis of novel acetamide derivatives, including N-(1-(4-methoxyphenyl)ethyl)-2-phenoxyacetamide, for their potential cytotoxic, anti-inflammatory, analgesic, and antipyretic properties. The compounds were synthesized through a multi-step reaction sequence starting from Leuckart reaction, indicating a broad spectrum of pharmacological activities due to the presence of various substituent groups at the phenoxy nucleus. This research underscores the importance of acetamide derivatives in the development of new therapeutic agents (Rani, Pal, Hegde, & Hashim, 2016).
Antimicrobial and Antitumor Activities
Synthesis and Antimicrobial Activity of Novel Pyrimidinone and Oxazinone Derivatives
The work by Hossan et al. (2012) focused on the synthesis of pyrimidinone and oxazinone derivatives as antimicrobial agents using 2-chloro-6-ethoxy-4-acetylpyridine. This research highlights the potential of such compounds in addressing bacterial and fungal infections, showcasing the broad application of acetamide derivatives in combating microbial resistance (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).
Synthesis and Evaluation of Antitumor Activity of New 4-Substituted Thieno[3,2-d]pyrimidine and Thienotriazolopyrimidine Derivatives
Research by Hafez and El-Gazzar (2017) on the synthesis of thienopyrimidine derivatives demonstrated potent anticancer activity against various human cancer cell lines. This study presents the acetamide derivatives as promising candidates for the development of new antitumor agents, contributing to the ongoing efforts in cancer therapy (Hafez & El-Gazzar, 2017).
properties
IUPAC Name |
N-[2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20F3N3O4/c1-31-17-7-5-15(6-8-17)19-12-21(30)28(14-27-19)10-9-26-20(29)13-32-18-4-2-3-16(11-18)22(23,24)25/h2-8,11-12,14H,9-10,13H2,1H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYNVEXHAJHSBDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CCNC(=O)COC3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20F3N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.